Docosyl caffeate
Docosyl caffeate
Brand Name:
Vulcanchem
CAS No.:
28593-92-2
VCID:
VC0109352
InChI:
InChI=1S/C31H52O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26-35-31(34)25-23-28-22-24-29(32)30(33)27-28/h22-25,27,32-33H,2-21,26H2,1H3/b25-23+
SMILES:
CCCCCCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)O
Molecular Formula:
C31H52O4
Molecular Weight:
488.7 g/mol
Docosyl caffeate
CAS No.: 28593-92-2
Reference Standards
VCID: VC0109352
Molecular Formula: C31H52O4
Molecular Weight: 488.7 g/mol
| CAS No. | 28593-92-2 |
|---|---|
| Product Name | Docosyl caffeate |
| Molecular Formula | C31H52O4 |
| Molecular Weight | 488.7 g/mol |
| IUPAC Name | docosyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C31H52O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26-35-31(34)25-23-28-22-24-29(32)30(33)27-28/h22-25,27,32-33H,2-21,26H2,1H3/b25-23+ |
| Standard InChIKey | GUWHMEMJBCLEBP-WJTDDFOZSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCCCCCOC(=O)/C=C/C1=CC(=C(C=C1)O)O |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)O |
| Appearance | Powder |
| PubChem Compound | 5316952 |
| Last Modified | Nov 11 2021 |
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